Cas no 1256636-31-3 ([(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl]methanol)

• Product Name: [(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl]methanol
• CAS No: 1256636-31-3
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD18381894
• CID: 1088093
• PubChem ID: 51072199
• Update Time: 2025-06-20

[(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• ((2S,4R)-4-Amino-1-methylpyrrolidin-2-yl)methanol
• [(2S,4R)-4-amino-1-methyl-2-pyrrolidinyl]methanol(SALTDATA: FREE)
• [(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl]methanol
• [(2S,4R)-4-AMINO-1-METHYLPYRROLIDIN-2-YL]METHANOL
• CS-0357063
• MFCD18381894
• EN300-6759417
• 1256636-31-3
• [(2S,4R)-4-amino-1-methyl-2-pyrrolidinyl]methanol
• (2S,4R)-4-Amino-1-methyl-2-pyrrolidinyl]methanol
• 2-Pyrrolidinemethanol, 4-amino-1-methyl-, (2S,4R)-
• BS-37276
• DTXSID801230052
• G50375
• AKOS006316419

• MDL： MFCD18381894
• Inchi： 1S/C6H14N2O/c1-8-3-5(7)2-6(8)4-9/h5-6,9H,2-4,7H2,1H3/t5-,6+/m1/s1
• InChI Key： FHDKMBDQMNUHAC-RITPCOANSA-N
• SMILES： OC[C@@H]1C[C@H](CN1C)N

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on [(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl]methanol

Introduction to [(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl)methanol] and Its Significance in Modern Chemical Biology

Compound with the CAS number 1256636-31-3, specifically identified as [(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl)methanol], represents a fascinating subject of study within the realm of chemical biology. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention due to its potential applications in pharmaceutical research and drug development. The precise stereochemical configuration, denoted by the (2S,4R) designation, underscores the compound's intricate molecular architecture, which is crucial for its biological activity and interaction with target enzymes or receptors.

Thepyrrolidin-2-ylmoiety is a key structural feature of this compound, contributing to its overall pharmacophore. Pyrrolidine derivatives are well-documented in medicinal chemistry for their role in modulating various biological pathways. The presence of an amino group at the 4-position and a methyl group at the 1-position further enhances the compound's potential as a bioactive molecule. These functional groups not only influence the compound's solubility and metabolic stability but also play a pivotal role in its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of complex organic molecules. The compound [(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl)methanol] has emerged as a promising candidate in this context. Its stereochemical purity and well-defined functional groups make it an attractive scaffold for further derivatization and optimization. Researchers have been exploring its potential in various therapeutic areas, including central nervous system disorders, where precise stereochemistry often dictates efficacy and safety.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The pyrrolidin-2-yl moiety can be further modified to introduce additional functional groups or to link with other pharmacophores, thereby expanding its therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammation and neurodegeneration. These findings have spurred interest in exploring its role in developing novel anti-inflammatory and neuroprotective agents.

The synthesis of [(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl)methanol] presents unique challenges due to its complex stereochemistry. However, advances in chiral synthesis techniques have made it increasingly feasible to produce this compound with high enantiomeric purity. The use of asymmetric catalysis and chiral auxiliaries has enabled researchers to achieve the desired stereochemical configuration efficiently. This progress has not only facilitated further studies on the compound's biological activity but also opened up new avenues for drug discovery.

In the realm of drug development, understanding the metabolic fate of a compound is crucial for assessing its safety and efficacy. [(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl)methanol] has been subjected to metabolic studies to evaluate how it is processed by the body. Initial findings suggest that it undergoes biotransformation through several pathways, including oxidation and conjugation reactions. These insights are valuable for predicting potential side effects and for designing more effective derivatives with improved pharmacokinetic profiles.

The growing interest in this compound has also led to collaborations between academic institutions and pharmaceutical companies aiming to explore its therapeutic potential further. Preclinical studies are underway to assess its efficacy in animal models for various diseases. These studies are expected to provide valuable data on its mechanism of action and therapeutic window, paving the way for clinical trials in humans.

The role of computational chemistry in studying compounds like [(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl)methanol] cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have helped researchers identify key binding sites and understand the factors that contribute to its biological activity. By integrating experimental data with computational predictions, scientists can gain deeper insights into the compound's behavior and optimize its design for better therapeutic outcomes.

The future prospects for [(2S,4R)-4-amino-1-methyl-pyrrolidin-2-yl)methanol] are promising, given the ongoing research efforts in chemical biology and drug development. As our understanding of complex molecular interactions continues to evolve, compounds like this one are likely to play a significant role in addressing unmet medical needs. The combination of innovative synthetic methods, advanced analytical techniques, and interdisciplinary collaboration ensures that this field will continue to yield groundbreaking discoveries.